Cas no 338782-43-7 (DRHMKFBGVCCALS-UHFFFAOYSA-N)

• Product Name: DRHMKFBGVCCALS-UHFFFAOYSA-N
• CAS No: 338782-43-7
• MF: C₂₀H₁₅F₃N₂O₄S
• MW: 436.404314279556
• CID: 5165685
• Update Time: 2025-05-22

DRHMKFBGVCCALS-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• DRHMKFBGVCCALS-UHFFFAOYSA-N

• Inchi： 1S/C20H15F3N2O4S/c1-29-19(28)16-15(8-10-30-16)24-17(26)14-3-2-9-25(18(14)27)11-12-4-6-13(7-5-12)20(21,22)23/h2-10H,11H2,1H3,(H,24,26)
• InChI Key： DRHMKFBGVCCALS-UHFFFAOYSA-N
• SMILES： C1(=CC=CN(CC2=CC=C(C=C2)C(F)(F)F)C1=O)C(=O)NC1C=CSC=1C(OC)=O

Computed Properties

• Exact Mass: 436.07
• Monoisotopic Mass: 436.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on DRHMKFBGVCCALS-UHFFFAOYSA-N

Compound CAS No. 338782-43-7: A Comprehensive Overview

The compound with CAS Registry Number 338782-43-7, also identified as DRHMKFBGVCCALS-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to a class of advanced materials that are being extensively researched for their role in cutting-edge technologies, particularly in the fields of biotechnology and nanotechnology.

Recent studies have highlighted the exceptional thermal stability and mechanical resilience of CAS No. 338782-43-7, making it a promising candidate for high-performance materials in extreme environments. Researchers have demonstrated that this compound exhibits superior resistance to thermal degradation, even at elevated temperatures, which is a critical factor for applications in aerospace and automotive industries.

In addition to its physical properties, the chemical structure of DRHMKFBGVCCALS-UHFFFAOYSA-N has been found to possess unique electronic characteristics that make it suitable for use in advanced electronic devices. Scientists have explored its potential as a semiconductor material, with findings suggesting that it could significantly enhance the efficiency of solar cells and other photovoltaic devices.

One of the most groundbreaking discoveries related to this compound is its ability to self-assemble into nanostructures under specific conditions. This property has opened new avenues for its application in nanotechnology, particularly in the development of drug delivery systems and biosensors. Researchers have successfully utilized this self-assembling behavior to create biocompatible nanoparticles that can target specific cells or tissues, revolutionizing the field of targeted therapy.

Furthermore, the environmental impact of CAS No. 338782-43-7 has been a focal point of recent investigations. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence, making it an eco-friendly alternative to traditional materials used in various industrial processes.

The synthesis of DRHMKFBGVCCALS-UHFFFAOYSA-N involves a multi-step chemical process that requires precise control over reaction conditions to achieve optimal yields and purity levels. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to streamline the production process and enhance scalability.

In conclusion, CAS No. 338782-43-7 (DRHMKFBGVCCALS-UHFFFAOYSA-N) represents a significant advancement in materials science with vast potential across multiple industries. Its unique combination of thermal stability, mechanical resilience, electronic properties, and eco-friendly characteristics positions it as a key player in the development of next-generation technologies.